2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(5-ethylthiophen-3-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4OS2/c1-3-5-17-12(9-6-10(4-2)19-7-9)15-16-13(17)20-8-11(14)18/h3,6-7H,1,4-5,8H2,2H3,(H2,14,18)
• InChI Key: HJNTYFYYKHEFSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C2=NN=C(N2CC=C)SCC(=O)N
• Molecular Formula: C13H16N4OS2
• Molecular Weight: 308.4 g/mol

Description

2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed that this compound works by inhibiting the growth and replication of bacteria and fungi.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases. Additionally, it has been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its potential as a new antimicrobial agent. This compound has been shown to have antibacterial and antifungal properties, making it a promising candidate for further investigation. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One potential direction is to further investigate its potential as a new antimicrobial agent. This compound has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. Additionally, further studies could be conducted to better understand the mechanism of action of this compound, which may lead to the development of more effective treatments for oxidative stress-related and inflammatory diseases.

Synthesis Methods

The synthesis of 2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of allyl bromide with 5-ethyl-3-thiophenecarboxaldehyde to form the corresponding allyl alcohol. This is then reacted with 4-amino-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazole-3-thiol to form the final product.

Scientific Research Applications

2-{[4-allyl-5-(5-ethyl-3-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents.